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Compound of Interest

Compound Name: BMS-470539 dihydrochloride

Cat. No.: B606234 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the Melanocortin 1 Receptor (MC1R) agonist BMS-470539 with other

notable MC1R agonists. The following sections detail their relative performance, supported by

experimental data, and outline the methodologies used in key studies.

BMS-470539 is a potent and selective small-molecule agonist of the MC1R, which has been

instrumental in elucidating the role of this receptor in immunomodulation and inflammatory

processes.[1] Its efficacy is often compared to other synthetic and endogenous agonists that

target MC1R, a key player in pigmentation and anti-inflammatory pathways. This guide will

delve into a side-by-side comparison of BMS-470539 with other prominent MC1R agonists,

including dersimelagon (MT-7117), afamelanotide, melanotan II, resomelagon (AP1189),

CD08108, and a novel peptide hydrogel.

Quantitative Comparison of MC1R Agonist Efficacy
The efficacy of MC1R agonists is primarily determined by their binding affinity (Ki) and their

ability to stimulate intracellular signaling pathways, most notably the production of cyclic

adenosine monophosphate (cAMP). The half-maximal effective concentration (EC50) is a key

metric for comparing the potency of these agonists in functional assays.
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Agonist Receptor Species EC50 (nM) Ki (nM)
Primary
Function

BMS-470539 MC1R Human 16.8[1] -

Anti-

inflammatory[

1]

MC1R Murine 11.6[1] -

Anti-

inflammatory[

1]

Dersimelagon

(MT-7117)
MC1R Human 8.16[2][3][4] 2.26[2][3][4]

Pigmentation[

5][6]

MC1R
Cynomolgus

Monkey
3.91[2][3][4] -

Pigmentation[

5][6]

MC1R Mouse 1.14[2][3][4] -
Pigmentation[

5][6]

MC1R Rat 0.251[2][3] -
Pigmentation[

5][6]

MC4R Human 79.6[6] 32.9[2][3][4]

CD08108 MC1R Human 70[7] -
Melanogenes

is[7]

Novel

Pentapeptide

s

MC1R
Human (CHO

cells)

0.041 -

7.51[8]
-

Pigmentation,

Anti-

photoaging[8]

[9]

Melanotan II

MC1R,

MC3R,

MC4R,

MC5R

- - -

Pigmentation,

Sexual

function,

Metabolic

regulation[10]

[11][12][13]

Resomelagon

(AP1189)

MC1R,

MC3R

Human,

Murine

Weak cAMP

response

- Anti-

inflammatory,
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(>10 µM for

murine

MC1R)[14]

Pro-

resolving[14]

[15]

In Vivo Efficacy: Anti-inflammatory and
Pigmentation Effects
The therapeutic potential of these agonists is demonstrated in various in vivo models, where

they exhibit anti-inflammatory properties or stimulate melanogenesis.

Agonist Model Dosage Effect

BMS-470539
LPS-induced TNF-α

production in mice
10 µmol/kg (s.c.)

ED50 for TNF-α

inhibition[1]

LPS-induced

leukocyte infiltration in

mice

15 µmol/kg
45% reduction in

leukocyte infiltration[1]

Delayed-type

hypersensitivity in

mice

-
59% reduction in paw

swelling[1]

Ischemia-reperfusion

in murine

microcirculation

18.47 mg/kg

Inhibition of leukocyte

adhesion and

emigration[16]

Dersimelagon (MT-

7117)
Ay/a mice ≥0.3 mg/kg/day (p.o.)

Significant coat color

darkening[5][6]

Cynomolgus monkeys ≥1 mg/kg/day (p.o.)
Significant skin

pigmentation[5][6]

Novel Pentapeptides Human skin ex vivo 30 µM
Up to 31% increase in

pigmentation[17]

Signaling Pathways
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Activation of MC1R by agonists like BMS-470539 initiates a cascade of intracellular events.

The canonical pathway involves the Gs protein-coupled activation of adenylyl cyclase, leading

to an increase in intracellular cAMP. This, in turn, activates Protein Kinase A (PKA), which then

phosphorylates downstream targets to mediate the physiological response. In the context of

neuroprotection, BMS-470539 has been shown to act through the MC1R/cAMP/PKA/Nurr1

signaling pathway.[18]
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Cell Membrane
Cytoplasm

MC1R Agonist
(e.g., BMS-470539) MC1R

Binds to
Gs Protein

Activates
Adenylyl Cyclase

Activates
cAMP

Converts ATP to
PKA

Activates
Nurr1

Phosphorylates Physiological Response
(e.g., Anti-inflammation,

Neuroprotection)

Leads to
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cAMP Accumulation Assay

Start

Seed cells expressing MC1R
in a 96-well plate

Incubate cells overnight

Pre-treat with phosphodiesterase
inhibitor (e.g., IBMX)

Add MC1R agonist at
varying concentrations

Incubate for a defined period
(e.g., 30 minutes)

Lyse cells to release
intracellular cAMP

Quantify cAMP levels using
(e.g., ELISA, HTRF)

End

 

LPS-Induced TNF-α Inhibition Assay

Start

Culture murine macrophages
(e.g., RAW 264.7) in a 96-well plate

Pre-treat cells with MC1R agonist
or vehicle control

Stimulate cells with LPS
(e.g., 10-100 ng/mL)

Incubate for 4-6 hours

Collect cell culture supernatant

Measure TNF-α concentration
in supernatant using ELISA

End
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Intravital Microscopy for Leukocyte Trafficking

Start

Anesthetize the mouse

Surgically expose the tissue of interest
(e.g., cremaster muscle, mesentery)

Administer fluorescently labeled
antibodies or leukocytes

Administer MC1R agonist or vehicle

Induce inflammation
(e.g., with LPS or PAF)

Mount the animal on the
microscope stage

Image the microcirculation and
record leukocyte dynamics

Analyze rolling, adhesion, and
emigration of leukocytes

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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